Cas no 882531-51-3 ((2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone)

• Product Name: (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone
• CAS No: 882531-51-3
• MF: C₁₃H₈ClF₂NO
• MW: 267.658529281616
• CID: 2811311
• PubChem ID: 57642358
• Update Time: 2025-06-12

(2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone
• DTXSID70727393
• (2-amino-4,5-difluorophenyl)-(2-chlorophenyl)-methanone
• 882531-51-3
• SCHEMBL3824976
• WVIJGKKREYCKFZ-UHFFFAOYSA-N
• (2-AMINO-4,5-DIFLUOROPHENYL)-(2-CHLOROPHENYL)METHANONE

• MDL： MFCD26406748
• Inchi： 1S/C13H8ClF2NO/c14-9-4-2-1-3-7(9)13(18)8-5-10(15)11(16)6-12(8)17/h1-6H,17H2
• InChI Key： WVIJGKKREYCKFZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(C1C=C(C(=CC=1N)F)F)=O

Computed Properties

• Exact Mass: 267.0262479Da
• Monoisotopic Mass: 267.0262479Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 43.1Ų

Additional information on (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone

Introduction to (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone (CAS No. 882531-51-3)

(2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone, also known by its CAS number 882531-51-3, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes an amino group, two fluorine atoms, and a chlorine atom, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone is represented by the formula C₁₃H₉ClF₂NO. The presence of the amino group and the halogen substituents (fluorine and chlorine) imparts specific chemical properties that are crucial for its biological activity. These functional groups can influence the compound's solubility, stability, and reactivity, which are essential factors in drug design and optimization.

Recent studies have highlighted the potential of (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone in various therapeutic areas. One notable application is in the development of anti-inflammatory agents. Research has shown that this compound exhibits potent anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory pathway. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone effectively inhibits cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins, major mediators of inflammation.

In addition to its anti-inflammatory properties, (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone has also shown promise as an anticancer agent. Preclinical studies have indicated that this compound can induce apoptosis in cancer cells by disrupting cellular signaling pathways. A study published in Cancer Research reported that (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone selectively targets and kills cancer cells while sparing normal cells, making it a potential candidate for cancer therapy.

The pharmacokinetic properties of (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone

Synthetic methods for producing (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone

The safety profile of (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone

In conclusion, (2-Amino-4,5-difluorophenyl)(2-chlorophenyl)methanone